Cas no 2711-58-2 (5-Fluorotryptamine hydrochloride)

• Product Name: 5-Fluorotryptamine hydrochloride
• CAS No: 2711-58-2
• MF: C₁₀H₁₂ClFN₂
• MW: 214.667084693909
• MDL: MFCD00051081
• CID: 43347
• PubChem ID: 197774
• Update Time: 2025-05-19

5-Fluorotryptamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluorotryptamine hydrochloride
• 1-ETHYL-7-NITRO-1,2,3,4-TETRAHYDROQUINOLINE
• 2-(5-Fluoro-1H-indol-3-yl)ethanamine hydrochloride
• 2-(5-Fluoro-1H-indol-3-yl)-ethylamine
• 5-Fluoro-tryptaminehydrochloride
• 5-Fluoro-1H-indole-3-ethylamine monohydrochloride
• 2-(5-fluoro-1h-indol-3-yl)-1-ethanamine hydrochloride
• FT-0620430
• 2-(5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride
• AKOS001475938
• AS-35972
• NSC 33245
• NS00028257
• SR-01000532147
• Cambridge id 5107368
• 2-(5-fluoro-1H-indol-3-yl)ethanamine HCl
• SMR000033820
• CHEMBL1507054
• PS-7956
• NSC33245
• 5-Fluoro-1H-indole-3-ethanamine monohydrochloride
• EN300-195678
• 2-(5-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloridyl
• Indole, 3-(2-aminoethyl)-5-fluoro-, hydrochloride
• 5-FLUORO-TRYPTAMINE HCL
• 3-(2-Aminoethyl)-5-fluoroindole hydrochloride
• 2-(5-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride
• Z1741960310
• PD130002
• SCHEMBL1967285
• GS-6536
• 2711-58-2
• 5-Fluoro-tryptamine hydrochloride
• 3-(2-Aminoethyl)-5-fluoro-1H-indole hydrochloride
• MFCD00051081
• 5-fluorotryptamine hcl
• DTXSID70181572
• NSC-33245
• SR-01000532147-1
• 1H-Indole-3-ethanamine, 5-fluoro-, monohydrochloride
• 2-(5-fluoro-1h-indol-3-yl)ethylamine hydrochloride
• F-6500
• AKOS015898501
• Opera_ID_1414
• MLS000047815
• EINECS 220-307-5
• YZAWADGJXKCLTI-UHFFFAOYSA-N
• AM20050351
• 5-Fluorotryptamine, HCl
• DB-008901
• FF52440
• 2-(5-Fluoro-1H-indol-3-yl)ethanamine hydrochloride;3-(2-Aminoethyl)-5-fluoro-1H-indole hydrochloride
• 220-307-5

• MDL： MFCD00051081
• Inchi： 1S/C10H11FN2.ClH/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10;/h1-2,5-6,13H,3-4,12H2;1H
• InChI Key： YZAWADGJXKCLTI-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)C(=CN2)CCN

Computed Properties

• Exact Mass: 214.06700
• Monoisotopic Mass: 214.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Light-red to Brown Solid
• Density: 1.249
• Melting Point: 277-283 °C
• Boiling Point: 346°C at 760 mmHg
• Flash Point: 163 °C
• PSA: 41.81000
• LogP: 3.31050
• Solubility: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Fluorotryptamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• RTECS：NL4055600
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 5-Fluorotryptamine hydrochloride

5-Fluorotryptamine Hydrochloride: A Comprehensive Overview

5-Fluorotryptamine Hydrochloride, also known by its CAS number CAS No. 2711-58-2, is a compound of significant interest in the fields of neuroscience and pharmacology. This compound is a derivative of tryptamine, a class of organic compounds that play crucial roles in various biological processes. The presence of the fluorine atom at the 5-position of the tryptamine structure introduces unique chemical and pharmacological properties, making it a subject of extensive research.

The chemical structure of 5-Fluorotryptamine Hydrochloride consists of a tryptamine backbone with a fluorine substitution at the fifth position. This substitution alters the compound's pharmacokinetics, receptor binding affinity, and overall bioavailability. Recent studies have highlighted its potential as a tool in understanding the mechanisms of action of similar compounds, particularly in the context of serotonin receptor modulation.

One of the most intriguing aspects of 5-Fluorotryptamine Hydrochloride is its interaction with serotonin receptors. Serotonin, often referred to as the "feel-good" neurotransmitter, plays a pivotal role in mood regulation, appetite, and sleep patterns. Research has shown that 5-Fluorotryptamine Hydrochloride exhibits selective agonistic activity at certain serotonin receptor subtypes, which could have implications for the development of novel therapeutic agents targeting mood disorders such as depression and anxiety.

In addition to its receptor interactions, 5-Fluorotryptamine Hydrochloride has been studied for its potential neuroprotective properties. Recent findings suggest that it may exert protective effects on neurons under oxidative stress conditions, which is a significant area of interest given the rising prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis and characterization of 5-Fluorotryptamine Hydrochloride have also been subjects of recent research. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, which is crucial for its potential use in preclinical studies and beyond.

In terms of applications, 5-Fluorotryptamine Hydrochloride holds promise in both academic research and potential therapeutic development. Its role as a tool compound for studying serotonin receptor function makes it invaluable in drug discovery pipelines. Furthermore, its neuroprotective properties open avenues for exploring its use in treating or preventing neurodegenerative conditions.

The future outlook for 5-Fluorotryptamine Hydrochloride is bright, with ongoing research aiming to elucidate its full spectrum of biological activities and therapeutic potentials. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing our knowledge of neurotransmitter systems and their implications for human health.